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Part 1: Executive Technical Summary

L-Phenylalanine-d8 (CAS: 17942-32-4) is a stable isotope-labeled isotopologue of the essential
amino acid L-Phenylalanine, where all eight non-exchangeable hydrogen atoms (five on the
phenyl ring, two on the

-carbon, and one on the
-carbon) are replaced by deuterium (
H).[1]

While chemically identical to non-labeled phenylalanine in terms of reactivity, its increased
mass (+8.05 Da) and distinct nuclear magnetic resonance (NMR) signature make it a critical
tool for quantitative proteomics (SILAC), metabolic flux analysis, and pharmacokinetic tracking.

Safety Status: Non-Hazardous (GHS Classification).[2][3] Critical Handling Requirement:
Isotopic Integrity Protection. While the compound poses minimal toxicological risk to the
handler, the handler poses a significant risk to the compound via moisture introduction (H/D
exchange on heteroatoms) and biological contamination (proteases/bacteria).
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Part 2: Chemical Identity & Physical Properties

Identification Matrix

Parameter

Specification

Chemical Name

L-Phenylalanine-d8

Synonyms

(S)-2-Amino-3-phenylpropionic acid-d8;

Perdeuterophenylalanine

CAS Number

17942-32-4

Molecular Formula

Molecular Weight

173.24 g/mol (approx. 8 Da shift from natural
Phe 165.19)

Isotopic Purity

Typically

98 atom % D

Chiral Purity

99% L-isomer (enantiomeric excess is critical for

biological uptake)

Physical Characteristics

Property

Value | Observation

Physical State

White crystalline powder

Solubility

Soluble in water (approx. 29 g/L at 25°C);

slightly soluble in ethanol

Melting Point

270-275°C (Decomposes)

pH (1% Solution)

5.0-7.0

Hygroscopicity

Low to Moderate (Store desiccated to prevent

clumping)

Part 3: Hazard Identification & Safety Assessment
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GHS Classification

According to the Globally Harmonized System (GHS) and OSHA Hazard Communication
Standard (29 CFR 1910.1200), this substance is Not Classified as Hazardous.

NFPA 704 Rating

o Health (Blue): 0 (No significant risk)[4]
o Flammability (Red): O (Will not burn under typical fire conditions)
« Instability (Yellow): O (Stable)

e Special Hazard: None

Expert Toxicological Insight

¢ Acute Toxicity: Minimal.[2] L-Phenylalanine is a dietary amino acid.[5]

data is not established for the D8 variant specifically, but natural Phe has an oral
> 16 g/kg in rats.

 |sotope Effect: There is no evidence that deuterium substitution at this position alters toxicity
in acute exposures.

o PKU Warning: Individuals with Phenylketonuria (PKU) must avoid inhalation or ingestion, as
they lack the enzyme phenylalanine hydroxylase (PAH) necessary to metabolize the phenyl
ring, leading to neurotoxic accumulation.

Part 4: Handling, Storage & Experimental Protocols
"Chain of Custody" Storage Protocol

To maintain isotopic enrichment and chemical purity, follow this self-validating storage system:

o Primary Storage: Store at room temperature (15-25°C). Long-term storage at 4°C is
acceptable but requires equilibration to room temperature before opening to prevent
condensation.
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» Desiccation: Keep in a tightly sealed container with silica gel desiccant.

 Light Protection: Store in amber vials to prevent slow photochemical degradation of the
aromatic ring over extended periods (years).

Reagent Preparation Workflow (LC-MS/NMR)

e Goal: Prepare a standard solution without introducing background phenylalanine or altering
the D/H ratio of exchangeable protons (amine/carboxyl) if using
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Sterile Isotope Handling
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Figure 1: Best-practice workflow for handling stable isotope standards to prevent moisture-
induced degradation or biological contamination.

Accidental Release Measures

+ Personal Precautions: Wear standard PPE (Lab coat, safety glasses, nitrile gloves). Dust
masks (N95) are recommended if handling large quantities to prevent inhalation of fine
powder.
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o Spill Cleanup:

o Dry Spill: Sweep up carefully to avoid dust generation.[4] Place in a sealed container for
disposal or reclamation (if purity can be verified).

o Wet Spill: Absorb with inert material (paper towel, vermiculite). Clean surface with 70%

ethanol to remove residue.

Part 5: Metabolic Application Context

Understanding the metabolic fate of L-Phenylalanine-d8 is crucial for interpreting experimental

data. The primary catabolic pathway involves hydroxylation to Tyrosine.

Key Scientific Insight: The kinetic isotope effect (KIE) at the hydroxylation step (conversion of
Phe to Tyr via Phenylalanine Hydroxylase) is generally small for ring deuteriums, but the mass
shift is conserved in the downstream metabolite (Tyrosine), allowing simultaneous tracking of
Phe and Tyr pools.
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Figure 2: Simplified metabolic fate of L-Phenylalanine-d8. Note the "NIH Shift" during
hydroxylation may result in the retention or loss of a deuterium atom depending on the specific

position and mechanism.
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Part 6: Emergency Controls

Scenario Action Protocol

Flush eyes with water for 15 minutes. Remove
Eye Contact contact lenses.[2][6][7] Consult a physician if

irritation persists.

Wash off with soap and plenty of water.[3][6][8]
[9]

Skin Contact

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a physician if large amounts were
swallowed.

Move to fresh air.[3][6][7][8][9][10] If breathing is

Inhalation o )
difficult, give oxygen.
Use water spray, alcohol-resistant foam, dry
Fire Fighting chemical, or carbon dioxide.[6][9] Wear SCBA.
[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. medchemexpress.com [medchemexpress.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.flinnsci.com/sds_872.5-l-phenylalanine/sds_872.5/
https://www.lobachemie.com/lab-chemical-msds/MSDS-LPHENYLALANINE-CASNO-63-91-05200-EN.aspx
https://www.pickeringlabs.com/wp-content/uploads/sds/SDS%201700-0175%20Lithium%20amino%20acids%20standard%20basics.pdf
https://www.neb.com/en-au/-/media/d2732cecc406461a84e04e5856a1a0a3.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LPHENYLALANINE-CASNO-63-91-05200-EN.aspx
https://www.brecklandscientific.co.uk/user/MSDS/S0001932.pdf
https://www.cdhfinechemical.com/images/product/msds/216_2031552173_l-phenylalaninecasno63-91-2msds.pdf
https://www.neb.com/en-au/-/media/d2732cecc406461a84e04e5856a1a0a3.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LPHENYLALANINE-CASNO-63-91-05200-EN.aspx
https://www.pickeringlabs.com/wp-content/uploads/sds/SDS%201700-0175%20Lithium%20amino%20acids%20standard%20basics.pdf
https://www.brecklandscientific.co.uk/user/MSDS/S0001932.pdf
https://www.cdhfinechemical.com/images/product/msds/216_2031552173_l-phenylalaninecasno63-91-2msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1323814&productDescription=L-PHENYLALANINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-LPHENYLALANINE-CASNO-63-91-05200-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/216_2031552173_l-phenylalaninecasno63-91-2msds.pdf
https://www.agilent.com/cs/library/msds/5061-3332_NAEnglish.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylalanine-d8
https://www.pickeringlabs.com/wp-content/uploads/sds/SDS%201700-0175%20Lithium%20amino%20acids%20standard%20basics.pdf
https://www.osha.gov/hazcom
https://www.benchchem.com/product/b1579800?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/l-phenylalanine-d8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 2. L-Phenylalanine SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
e 3. neb.com [neb.com]
e 4. webdev.durhamtech.edu [webdev.durhamtech.edu]

e 5. Phenylalanine: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and
Reviews [webmd.com]

¢ 6. lobachemie.com [lobachemie.com]

e 7. pickeringlabs.com [pickeringlabs.com]

¢ 8. brecklandscientific.co.uk [brecklandscientific.co.uk]
¢ 9. cdhfinechemical.com [cdhfinechemical.com]

e 10. fishersci.com [fishersci.com]

e 11. agilent.com [agilent.com]

¢ To cite this document: BenchChem. [Technical Safety & Application Guide: L-Phenylalanine
(D8)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579800/docs#technical-safety-application-guide-I-
phenylalanine-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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